![molecular formula C20H25N3O3S B2439181 N-[2-(4-benzylpiperazin-1-yl)sulfonylethyl]benzamide CAS No. 899955-88-5](/img/structure/B2439181.png)
N-[2-(4-benzylpiperazin-1-yl)sulfonylethyl]benzamide
Description
Scientific Research Applications
Antimicrobial Activity
N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)benzamide has been investigated for its antimicrobial potential. A study synthesized a series of novel derivatives, including this compound, and evaluated their antibacterial and antifungal activity. The results indicated significant efficacy against microbial pathogens . Further investigations using docking studies with oxidoreductase protein structures supported the observed inhibitory potency.
Anticancer Properties
Coumarin-based compounds, including N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)benzamide, have been explored for their potential as anticancer agents. While specific studies on this compound are limited, the inclusion of a piperazine moiety in coumarin derivatives has occasionally led to improved bioactivity . Further research could unveil its potential in cancer therapy.
Anti-HIV Activity
Although direct evidence for N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)benzamide’s anti-HIV activity is lacking, coumarin-based piperazine derivatives have shown promise in combating viral infections. The presence of a piperazine ring has been associated with enhanced bioactivity .
Anticoagulant Effects
While not extensively studied, coumarin derivatives often exhibit anticoagulant properties. N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)benzamide’s structural features suggest potential interactions with coagulation pathways, warranting further investigation .
Antioxidant and Anti-inflammatory Activity
Coumarins, including N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)benzamide, have been associated with antioxidant and anti-inflammatory effects. These properties are crucial in managing oxidative stress and inflammation-related diseases .
Anti-Tubercular Activity (Related Derivatives)
Although not directly studied for anti-tubercular effects, related benzamide derivatives have been designed and evaluated for their activity against Mycobacterium tuberculosis. The inclusion of a piperazine/homopiperazine moiety in substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamides showed promise .
properties
IUPAC Name |
N-[2-(4-benzylpiperazin-1-yl)sulfonylethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O3S/c24-20(19-9-5-2-6-10-19)21-11-16-27(25,26)23-14-12-22(13-15-23)17-18-7-3-1-4-8-18/h1-10H,11-17H2,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ROLKKEDUTNPHNK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)S(=O)(=O)CCNC(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(4-benzylpiperazin-1-yl)sulfonylethyl]benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(ethoxycarbonyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid](/img/structure/B2439100.png)
![1-benzyl-3,7,9-trimethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione](/img/structure/B2439109.png)
![N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide](/img/structure/B2439115.png)
![(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)(2-(trifluoromethyl)phenyl)methanone](/img/structure/B2439119.png)
